Cas no 2034-23-3 (5-chloro-1,3-dihydrobenzimidazol-2-one)

5-Chloro-1,3-dihydrobenzimidazol-2-one is a heterocyclic organic compound featuring a benzimidazolone core substituted with a chlorine atom at the 5-position. This structure imparts unique reactivity and functional utility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chlorinated benzimidazolone scaffold is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications. High purity grades are available to meet rigorous research and industrial requirements.

5-chloro-1,3-dihydrobenzimidazol-2-one structure

2034-23-3 structure

Product Name:5-chloro-1,3-dihydrobenzimidazol-2-one

CAS No:2034-23-3

MF:C₇H₅ClN₂O

MW:168.5804002285

MDL:MFCD00493866

CID:42334

PubChem ID:223131

Update Time:2025-06-08

5-chloro-1,3-dihydrobenzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1,3-dihydrobenzoimidazol-2-one
- 5-Chloro-1H-benzo[d]imidazol-2(3H)-one
- 5-chloro-1,3-dihydro-2H-Benzimidazol-2-one
- 5-chloro-1,3-dihydrobenzimidazol-2-one
- 5-chloro-1h-benzoimidazol-2-ol
- 5-chloro-2-(3H)-benzimidazolone
- 5-chloro-2,3-dihydro-1H-benz[d]imidazol-2-one
- 5-CHLORO-2-HYDROXYBENZIMIDAZOLE
- 5-chloro-3-hydrobenzimidazol-2-one
- 5-chlorobenzimidazol-2-one
- 5-chlorobenzimidazolin-2-one
- 6-CHLORO-2-HYDROXYBENZIMIDAZOLE
- MLS002638137
- NSC10379
- 2H-Benzimidazol-2-one, 5-chloro-1,3-dihydro-
- SMR000019175
- 5-chloro-1,3-dihydro-benzoimidazol-2-one
- 5-chloro-1,3-dihydro-2H-benzo[d]imidazol-2-one
- 5-chlorobenzi
- 5-Chlorobenzimidazol-2(3H)-one
- 6-chloro-2,3-dihydrobenzimidazol-2-one
- SR-01000400174-1
- FS-2673
- 6-chloro-1H-benzimidazol-2-ol
- HMS3080C15
- CCG-340037
- FT-0725436
- DTXSID60278869
- 5-Chloro-2-benzimidazolinone
- SCHEMBL3817144
- 5-chloranyl-1,3-dihydrobenzimidazol-2-one
- EU-0068087
- 5-chloro-1H-benzimidazol-2-ol
- AKOS000283126
- SY106701
- AKOS005151979
- 2034-23-3
- CS-W020374
- SCHEMBL318595
- 5-Chloro-1,3-dihydro-2H-benzimidazol-2-one; 5-Chloro-1H-benzo[d]imidazol-2(3H)-one
- AMY1902
- SR-01000400174
- QIGIQLYKEULMQQ-UHFFFAOYSA-N
- cid_223131
- 5-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one
- NSC-10379
- MFCD00493866
- A879703
- BDBM91382
- CHEMBL1872161
- 5-chloro-1H-benzo[d]imidazol-2-ol
- 5-CHLORO-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
- FR038251
- DB-002028
- AK-830/25033022
- DTXCID80230025
- MDL： MFCD00493866
- Inchi： 1S/C7H5ClN2O/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,(H2,9,10,11)
- InChI Key： QIGIQLYKEULMQQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(N2)=O

Computed Properties

Exact Mass: 168.00900
Monoisotopic Mass: 168.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.1

Experimental Properties

Boiling Point: 160.2°C at 760 mmHg
PSA: 48.91000
LogP: 1.92190

5-chloro-1,3-dihydrobenzimidazol-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

5-chloro-1,3-dihydrobenzimidazol-2-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-1,3-dihydrobenzimidazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155778-5g	5-Chloro-1,3-dihydro-2H-benzimidazol-2-one	2034-23-3	98%	5g	$213	2021-06-08
Chemenu	CM155778-10g	5-Chloro-1,3-dihydro-2H-benzimidazol-2-one	2034-23-3	98%	10g	$400	2021-06-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C838912-5g	5-Chloro-1H-benzo[d]imidazol-2(3H)-one	2034-23-3	98%	5g	1,623.60	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YM762-100mg	5-chloro-1,3-dihydrobenzimidazol-2-one	2034-23-3	98%	100mg	50CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YM762-250mg	5-chloro-1,3-dihydrobenzimidazol-2-one	2034-23-3	98%	250mg	142CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YM762-1g	5-chloro-1,3-dihydrobenzimidazol-2-one	2034-23-3	98%	1g	311.0CNY	2021-07-12
Fluorochem	068825-250mg	5-Chloro-1,3-dihydro-2H-benzimidazol-2-one	2034-23-3	95%	250mg	￡19.00	2022-03-01
Fluorochem	068825-1g	5-Chloro-1,3-dihydro-2H-benzimidazol-2-one	2034-23-3	95%	1g	￡45.00	2022-03-01
Fluorochem	068825-5g	5-Chloro-1,3-dihydro-2H-benzimidazol-2-one	2034-23-3	95%	5g	￡180.00	2022-03-01
Fluorochem	068825-10g	5-Chloro-1,3-dihydro-2H-benzimidazol-2-one	2034-23-3	95%	10g	￡340.00	2022-03-01

5-chloro-1,3-dihydrobenzimidazol-2-one Suppliers

Amadis Chemical Company Limited

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(CAS:2034-23-3)5-chloro-1,3-dihydrobenzimidazol-2-one

Order Number:A879703

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 10:01

Price ($):310.0

Email:sales@amadischem.com

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